Cas no 357154-31-5 (Cyclobutanemethanol, 2-methyl-, (1S,2R)-)

• Product Name: Cyclobutanemethanol, 2-methyl-, (1S,2R)-
• CAS No: 357154-31-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1472289
• PubChem ID: 94854293
• Update Time: 2025-04-20

Cyclobutanemethanol, 2-methyl-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 2-methyl-, (1S,2R)-
• EN300-37332324
• 357154-31-5
• rac-[(1R,2S)-2-methylcyclobutyl]methanol

• Inchi： 1S/C6H12O/c1-5-2-3-6(5)4-7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： XKJMEEWZNIOOBO-PHDIDXHHSA-N
• SMILES： OC[C@H]1CC[C@H]1C

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23